molecular formula C14H20N2S B8660832 8-Quinolinecarbothioamide, 2-butyl-5,6,7,8-tetrahydro- CAS No. 56717-29-4

8-Quinolinecarbothioamide, 2-butyl-5,6,7,8-tetrahydro-

Cat. No. B8660832
CAS RN: 56717-29-4
M. Wt: 248.39 g/mol
InChI Key: ZBFYHZDSGMEHFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Quinolinecarbothioamide, 2-butyl-5,6,7,8-tetrahydro- is a useful research compound. Its molecular formula is C14H20N2S and its molecular weight is 248.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8-Quinolinecarbothioamide, 2-butyl-5,6,7,8-tetrahydro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-Quinolinecarbothioamide, 2-butyl-5,6,7,8-tetrahydro- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

56717-29-4

Product Name

8-Quinolinecarbothioamide, 2-butyl-5,6,7,8-tetrahydro-

Molecular Formula

C14H20N2S

Molecular Weight

248.39 g/mol

IUPAC Name

2-butyl-5,6,7,8-tetrahydroquinoline-8-carbothioamide

InChI

InChI=1S/C14H20N2S/c1-2-3-6-11-9-8-10-5-4-7-12(14(15)17)13(10)16-11/h8-9,12H,2-7H2,1H3,(H2,15,17)

InChI Key

ZBFYHZDSGMEHFJ-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=NC2=C(CCCC2C(=S)N)C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

By the method described in Example 11 using di-isopropylamine (4.45 ml 0.03 mol) in benzene (50 ml), n-butyl lithium solution (9% w/v, 13.5 g, 0.03 mol), 2-butyl-5,6,7,8-tetrahydroquinoline (6 g, 0.03 mol) and trimethylsilyl isothiocyanate (4.45 ml 0.033 mol) was obtained 2-butyl-5,6,7,8-tetrahydroquinoline-8-thiocarboxamide (1.2g, 15%) m.p. 54-6° C. (Found: C, 68.0; H, 8.4; N, 11.2. C14H20N2S requires C, 67.8; H, 8.1; N, 11.3%).
Quantity
4.45 mL
Type
reactant
Reaction Step One
Quantity
13.5 g
Type
reactant
Reaction Step Two
Name
2-butyl-5,6,7,8-tetrahydroquinoline
Quantity
6 g
Type
reactant
Reaction Step Three
Quantity
4.45 mL
Type
reactant
Reaction Step Four
Quantity
50 mL
Type
solvent
Reaction Step Five

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